Cas no 74388-15-1 (Phosphorous acid, diphenyl 2,4,6-trimethylphenyl ester)

• Product Name: Phosphorous acid, diphenyl 2,4,6-trimethylphenyl ester
• CAS No: 74388-15-1
• MF: C₂₁H₂₁O₃P
• MW: 352.363406896591
• CID: 541128
• PubChem ID: 23454654
• Update Time: 2025-04-19

Phosphorous acid, diphenyl 2,4,6-trimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid, diphenyl 2,4,6-trimethylphenyl ester
• diphenyl (2,4,6-trimethylphenyl) phosphite
• Diphenyl 2,4,6-trimethylphenyl phosphite
• SCHEMBL10886728
• 74388-15-1
• DTXSID80634307

• Inchi： 1S/C21H21O3P/c1-16-14-17(2)21(18(3)15-16)24-25(22-19-10-6-4-7-11-19)23-20-12-8-5-9-13-20/h4-15H,1-3H3
• InChI Key： NCZOOHUDCMKTJA-UHFFFAOYSA-N
• SMILES： P(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 352.12283153g/mol
• Monoisotopic Mass: 352.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 27.7Ų